Cas no 1226434-93-0 ((pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate)

• Product Name: (pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate
• CAS No: 1226434-93-0
• MF: C₂₄H₂₀N₂O₃
• MW: 384.427206039429
• CID: 5394627
• Update Time: 2025-10-29

(pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• YBSUTDLMLQNSEK-UHFFFAOYSA-N
• (pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

• Inchi： 1S/C24H20N2O3/c1-2-17-10-12-19(13-11-17)26-15-22(20-8-3-4-9-21(20)23(26)27)24(28)29-16-18-7-5-6-14-25-18/h3-15H,2,16H2,1H3
• InChI Key： YBSUTDLMLQNSEK-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(C(OCC2=NC=CC=C2)=O)=CN1C1=CC=C(CC)C=C1

Additional information on (pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate

Introduction to (pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate (CAS No: 1226434-93-0)

(pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1226434-93-0, represents a novel class of molecules with potential applications in the development of therapeutic agents. Its unique structural features, encompassing a pyridine moiety and an isoquinoline core, make it a subject of intense interest for researchers exploring new pharmacophores.

The structural framework of this compound consists of several key functional groups that contribute to its chemical reactivity and biological activity. The presence of a pyridin-2-yl group provides a hydrogen bond acceptor capability, which is often crucial for interactions with biological targets. Additionally, the ester functionality at the 4-position of the isoquinoline ring enhances its solubility and bioavailability, making it more suitable for formulation into drug products.

Recent advancements in computational chemistry have enabled the precise modeling of this compound's interactions with biological targets. Studies have shown that the combination of the pyridine and isoquinoline moieties can effectively modulate enzyme activity and receptor binding. For instance, computational simulations have suggested that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration.

In the realm of medicinal chemistry, the synthesis of derivatives of (pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate has been extensively explored. Researchers have modified various positions on the molecule to optimize its pharmacological properties. Notably, substitutions at the 4-position of the ethylphenyl ring have been found to significantly alter binding affinity and selectivity. These modifications have led to the discovery of several promising lead compounds that are currently undergoing further investigation.

The isoquinoline core is particularly noteworthy due to its presence in numerous bioactive natural products and pharmaceuticals. Its aromatic system allows for multiple sites of interaction with biological targets, making it a versatile scaffold for drug design. In particular, derivatives of isoquinoline have shown promise in treating conditions such as cancer, infectious diseases, and neurological disorders. The addition of a carbonyl group at the 1-position further enhances its potential as a pharmacophore by increasing hydrogen bonding capabilities.

Current research in this area is focused on understanding the mechanisms by which this compound exerts its effects. Preclinical studies have begun to elucidate its potential therapeutic applications. For example, preliminary data suggest that it may possess anti-inflammatory properties by inhibiting key signaling pathways involved in inflammation. Additionally, its ability to cross the blood-brain barrier has raised interest in its potential use for treating neurodegenerative diseases.

The synthesis of (pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex framework of this molecule.

The chemical properties of this compound also make it an attractive candidate for use in material science applications beyond pharmaceuticals. Its ability to form stable complexes with other molecules suggests potential uses in catalysis and molecular recognition technologies. Furthermore, its solubility profile makes it suitable for incorporation into various formulations, including liquid crystals and polymers.

As our understanding of biological systems continues to evolve, so too does our approach to drug discovery. The integration of computational modeling with experimental techniques has revolutionized the way new drugs are designed and developed. (Pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,2-dihydroisoquinoline-4-carboxylate exemplifies how interdisciplinary research can lead to novel therapeutic agents with significant clinical impact.

In conclusion, (pyridin-2-yl)methyl 2-(4-ethylphenyl)-1-oxo-1,1,2-dihydroisoquinoline-4-carboxylate (CAS No: 1226434-93-0) is a multifaceted compound with broad applications in pharmaceutical chemistry and beyond. Its unique structural features and promising biological activity make it a valuable scaffold for drug design. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in future medical treatments.